1-((3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl)methyl)-3-((tetrahydrofuran-2-yl)methyl)quinazoline-2,4(1H,3H)-dione

• IUPAC Name: 1-[[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]methyl]-3-(oxolan-2-ylmethyl)quinazoline-2,4-dione
• InChI: InChI=1S/C22H19BrN4O4/c23-15-9-7-14(8-10-15)20-24-19(31-25-20)13-26-18-6-2-1-5-17(18)21(28)27(22(26)29)12-16-4-3-11-30-16/h1-2,5-10,16H,3-4,11-13H2
• InChI Key: NKOFIXCVWHWXTG-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)CN2C(=O)C3=CC=CC=C3N(C2=O)CC4=NC(=NO4)C5=CC=C(C=C5)Br
• Molecular Formula: C22H19BrN4O4
• Molecular Weight: 483.3 g/mol

Description

1-((3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl)methyl)-3-((tetrahydrofuran-2-yl)methyl)quinazoline-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C22H19BrN4O4 and its molecular weight is 483.322. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Structural Analysis

Research on quinazoline derivatives often explores their synthesis, structural characterization, and potential as chemotherapeutic agents. For instance, studies on the vibrational spectroscopic analysis, including FT-IR and FT-Raman studies, and quantum mechanical modeling of quinazoline derivatives highlight their importance in understanding the molecular structure and electronic properties of these compounds, which are crucial for designing drugs with specific biological activities (Sebastian et al., 2015).

Biological Activity and Pharmacological Potential

The synthesis and characterization of bioactive 1,2,4-oxadiazole natural product analogs bearing the N-phenylmaleimide and N-phenylsuccinimide moieties highlight the potential for discovering new anticancer agents. Such studies underscore the significance of these chemical scaffolds in medicinal chemistry, offering insights into their antitumor activity and providing a foundation for further drug development (Maftei et al., 2013).

Green Chemistry and Catalysis

Research on L-proline-catalyzed synthesis of heterocyclic compounds emphasizes the role of green chemistry in synthesizing complex molecules. This approach not only demonstrates the efficiency of using water as a solvent but also highlights the atom economy and environmental benefits of such methodologies, which could be relevant for synthesizing compounds similar to the one (Rajesh et al., 2011).